Cas no 599-97-3 (1,1,1-Trichloro-2,2-diethoxyethane)

1,1,1-Trichloro-2,2-diethoxyethane structure
599-97-3 structure
Product Name:1,1,1-Trichloro-2,2-diethoxyethane
CAS No:599-97-3
MF:C6H11Cl3O2
MW:221.509339570999
CID:2666369
PubChem ID:136398
Update Time:2025-04-21

1,1,1-Trichloro-2,2-diethoxyethane Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-trichloro-2,2-diethoxy-Ethane
    • Acetaldehyde, trichloro-, diethyl acetal
    • 1,1,1-Trichloro-2,2-diethoxy ethane
    • Ethane, 1,1,1-trichloro-2,2-diethoxy-
    • DTXCID40131105
    • 599-97-3
    • Chloral-diathylacetal
    • SCHEMBL9714462
    • 1,1,1-trichloro-2,2-diethoxyethane
    • DTXSID90208614
    • 1,1,1-Trichloro-2,2-diethoxyethane
    • Inchi: 1S/C6H11Cl3O2/c1-3-10-5(11-4-2)6(7,8)9/h5H,3-4H2,1-2H3
    • InChI Key: CGCJBAIEQANINV-UHFFFAOYSA-N
    • SMILES: ClC(C(OCC)OCC)(Cl)Cl

Computed Properties

  • Exact Mass: 219.982463Da
  • Monoisotopic Mass: 219.982463Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 96.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.2660
  • Boiling Point: 197°C (rough estimate)
  • Refractive Index: 1.4586
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